3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide

• IUPAC Name: (E)-3-[5-[(4-bromophenoxy)methyl]furan-2-yl]-2-cyano-N-(3-cyanothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C20H12BrN3O3S/c21-15-1-3-16(4-2-15)26-12-18-6-5-17(27-18)9-14(11-23)19(25)24-20-13(10-22)7-8-28-20/h1-9H,12H2,(H,24,25)/b14-9+
• InChI Key: LFQTXAJBCQQZIB-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=CC=C(O2)C=C(C#N)C(=O)NC3=C(C=CS3)C#N)Br
• Isomeric SMILES: C1=CC(=CC=C1OCC2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=C(C=CS3)C#N)Br
• Molecular Formula: C20H12BrN3O3S
• Molecular Weight: 454.3 g/mol

Description

3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and protect neurons from oxidative stress-induced damage. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide in lab experiments is its potential as a lead compound for the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

For research on 3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide include further investigation of its mechanism of action, optimization of its use in lab experiments, and development of new drugs based on its structure and properties. Additionally, its potential applications in other fields such as agriculture and materials science should also be explored.

Scientific Research Applications

3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(3-cyano-2-thienyl)acrylamide has been studied for its potential applications in various fields including cancer research, neuroscience, and drug discovery. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroscience, it has been studied for its potential as a neuroprotective agent and in drug discovery, it has been investigated as a potential lead compound for the development of new drugs.